Cas no 508-75-8 (Convallatoxin)
Convallatoxin structure
Product Name:Convallatoxin
CAS No:508-75-8
MF:C29H42O10
MW:550.637790203094
MDL:MFCD00069477
CID:369473
PubChem ID:24893136
Update Time:2025-04-19
Convallatoxin Chemical and Physical Properties
Names and Identifiers
-
- Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
- Convallatoxin
- CONVALLATOXIN(P)
- CONVALLATOXIN(RG)
- 3β,5α,14-Trihydroxy-19-oxo-5β,20(22)-cardenolide 3-(6-deoxy-α-L-mannopyranoside)
- Strophanthidin α-L-rhamnopyranoside
- convallaotoxin
- convallaton
- convallatoxoside
- convallotoxin
- corglycon
- corglycone
- corglykon
- orglycon
- Korglykon
- NSC 407808
- Strophanthidin alpha-L-rhamnoside
- Strophanthidin 3-O-alpha-L-rhamnoside
- Strophanthidin, 3-(6-deoxy-alpha-L-mannopyranoside)
- JY264VIR1Y
- Convallopan
- Convalpur
- Convapur
- Strophanthidin alpha-L-rha
- 1ST162606
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Convallatoxin, >=65%
- CHEBI:27663
- BDBM50480587
- Rhamnoside, strophanthidin-3, alpha-L-
- MS-30077
- CARD-20(22)-ENOLIDE, 3-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-5,14-DIHYDROXY-19-OXO-, (3.BETA.,5.BETA.)-
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- HSDB 3475
- 3beta-(6-deoxy-alpha-L-mannopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Q2996215
- CONVALLATOXIN [WHO-DD]
- STROPHANTHIDIN .ALPHA.-L-RHAMNOSIDE
- CHEMBL399336
- HY-N2453
- Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
- CS-0022681
- Mannopyranoside, strophanthidin-3,6-deoxy-, alpha-L-
- NS00005101
- AC-35137
- DTXSID90862073
- CONVALLATOXIN [MI]
- SCHEMBL308440
- 508-75-8
- NSC-407808
- EINECS 208-086-3
- 3beta-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
- AKOS040760350
- Card-20(22)-enolide, 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-
- (3beta,5beta)-3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-card-20(22)-enolide
- 3beta-(alpha-L-rhamnopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
- 5beta,14beta-Dihydroxy-19-oxo-3beta[(alpha-L-rhamnopyranosyl)oxy]card-20,22-enolide
- UNII-JY264VIR1Y
- LMST01120013
- C08858
- WLN: L E5 B666TJ AVH E1 IQ MQ F- DT5OV EHJ& OO- BT6OTJ CQ DQ EQ F1
- 5822-57-1
- 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
- Card-20(22)-enolide,3-[(6-deoxy-b-D-gulopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
- Strophanthidin 6-deoxyglucoside
- NSC407808
- NCI60_003894
- Strophanthidin, 3-(6-deoxy-.alpha.-L-mannopyranoside)
- Degluco-Cheirotoxin
- Strophalloside
- 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Desglucocheirotoxin
- CHEBI:169635
- Cheirotoxin, degluco- (7CI)
- FT-0603184
- Rhamnoside, .alpha.-L-
- 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-uran-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Cheirotoxin, degluco-(7CI)
- strophanthidin-alpha-L-rhamnoside
- Card20(22)enolide, 3((6deoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo, (3beta,5beta)
- DTXCID701474958
- Strophanthidin alphaLrhamnoside
- HULMNSIAKWANQO-JQKSAQOKSA-N
- (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)tetracyclo(8.7.0.02,7.011,15)heptadecane-2-carbaldehyde
- korglycon
- 5beta,14beta-Dihydroxy-19-oxo-3beta((alpha-L-rhamnopyranosyl)oxy)card-20,22-enolide
- Rhamnoside, strophanthidin3, alphaL
- 3beta((6DeoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo5betacard20(22)enolide
- Mannopyranoside, strophanthidin3,6deoxy, alphaL
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-Dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
- (3beta,5beta)-3-
- (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-{[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}tetracyclo[8.7.0.02,7.011,15]heptadecane-2-carbaldehyde
- Strophanthidin, 3(6deoxyalphaLmannopyranoside)
- Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-(9CI)
-
- MDL: MFCD00069477
- Inchi: 1S/C29H42O10/c1-15-22(32)23(33)24(34)25(38-15)39-17-3-8-27(14-30)19-4-7-26(2)18(16-11-21(31)37-13-16)6-10-29(26,36)20(19)5-9-28(27,35)12-17/h11,14-15,17-20,22-25,32-36H,3-10,12-13H2,1-2H3/t15-,17-,18+,19-,20+,22-,23+,24+,25-,26+,27-,28-,29-/m0/s1
- InChI Key: HULMNSIAKWANQO-JQKSAQOKSA-N
- SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O
Computed Properties
- Exact Mass: 550.27800
- Monoisotopic Mass: 550.27779753 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 4
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 163
- Molecular Weight: 550.6
Experimental Properties
- Color/Form: Prisms from methanol + ether
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 238-239 ºC (water )
- Boiling Point: 542°C (rough estimate)
- Flash Point: 247.1±26.4 °C
- Refractive Index: 1.5376 (estimate)
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 162.98000
- LogP: 0.75000
- Merck: 13,2538
- Specific Rotation: D22 -1.7 ± 3° (c = 0.65 in methanol); D25 -9.4 ± 3° (c = 0.72 in dioxane)
- Vapor Pressure: 0.0±5.8 mmHg at 25°C
Convallatoxin Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301 + H311 + H331
- Warning Statement: P261-P264-P280-P301+P310+P330-P302+P352+P312-P403+P233
- Hazardous Material transportation number:UN 3249
- WGK Germany:2
- Safety Instruction: H303+H313+H333
- RTECS:GL4025000
- Packing Group:III
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
- Packing Group:III
- HazardClass:6.1(b)
- PackingGroup:III
- Toxicity:LD50 in mice, rats (mg/kg): 10.0 i.p., 16.0 i.v. (Frster)
- Storage Condition:Store at 4 ℃, better at -4 ℃
Convallatoxin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C685075-1mg |
Convallatoxin |
508-75-8 | 1mg |
$ 65.00 | 2023-09-08 | ||
| TRC | C685075-5mg |
Convallatoxin |
508-75-8 | 5mg |
$ 138.00 | 2023-09-08 | ||
| TRC | C685075-10mg |
Convallatoxin |
508-75-8 | 10mg |
$ 230.00 | 2023-09-08 | ||
| TRC | C685075-25mg |
Convallatoxin |
508-75-8 | 25mg |
$448.00 | 2023-05-18 | ||
| TRC | C685075-50mg |
Convallatoxin |
508-75-8 | 50mg |
$821.00 | 2023-05-18 | ||
| MedChemExpress | HY-N2453-5mg |
Convallatoxin |
508-75-8 | 98.28% | 5mg |
¥1800 | 2025-04-16 | |
| MedChemExpress | HY-N2453-25mg |
Convallatoxin |
508-75-8 | 98.28% | 25mg |
¥9500 | 2023-08-31 | |
| MedChemExpress | HY-N2453-50mg |
Convallatoxin |
508-75-8 | 98.28% | 50mg |
¥16500 | 2023-08-31 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B24376-10mg |
Convallatoxin |
508-75-8 | ,HPLC≥98% | 10mg |
¥4800.00 | 2021-09-02 | |
| ChemScence | CS-0022681-5mg |
Convallatoxin |
508-75-8 | 98.66% | 5mg |
$400.0 | 2022-04-27 |
Convallatoxin Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
508-75-8 (Convallatoxin) Related Products
- 143290-21-5(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 89759-07-9(Convallosid -= Bogarosid)
- 31050-65-4(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 33275-61-5(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 3686-97-3(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 7044-33-9((3beta,5beta)-3-{[(4xi)-6-deoxy-4-O-(beta-D-glucopyranosyl)-beta-D-ribo-hexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide)
- 26888-17-5(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 66451-59-0(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 84123-19-3(Convallosid -= Bogarosid)
- 88195-74-8(5,14-Dihydroxy-3β-[(D-glucopyranosyl)oxy]-19-oxo-5β-card-20(22)-enolide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk